Cas no 90167-24-1 (Benzoic acid, 2-methoxy-5-[(phenylhydrazono)methyl]-, methyl ester)

• Product name: Benzoic acid, 2-methoxy-5-[(phenylhydrazono)methyl]-, methyl ester
• CAS No: 90167-24-1
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 792658
• PubChem ID: 71429890

Benzoic acid, 2-methoxy-5-[(phenylhydrazono)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-5-[(phenylhydrazono)methyl]-, methyl ester
• methyl 2-methoxy-5-[(phenylhydrazinylidene)methyl]benzoate
• Methyl 2-methoxy-5-[(2-phenylhydrazinylidene)methyl]benzoate
• 90167-24-1
• DTXSID50848550

• Inchi： InChI=1S/C16H16N2O3/c1-20-15-9-8-12(10-14(15)16(19)21-2)11-17-18-13-6-4-3-5-7-13/h3-11,18H,1-2H3
• InChI Key： OEORPFSBXOZPOX-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C=NNC2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 284.11609238g/mol
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 59.9Ų